N~5~-cyclohexyl-N~4~-(4-nitrophenyl)-1H-imidazole-4,5-dicarboxamide

• IUPAC Name: 5-N-cyclohexyl-4-N-(4-nitrophenyl)-1H-imidazole-4,5-dicarboxamide
• InChI: InChI=1S/C17H19N5O4/c23-16(20-11-4-2-1-3-5-11)14-15(19-10-18-14)17(24)21-12-6-8-13(9-7-12)22(25)26/h6-11H,1-5H2,(H,18,19)(H,20,23)(H,21,24)
• InChI Key: ZEOLQVBAXYCROP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=C(N=CN2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H19N5O4
• Molecular Weight: 357.4 g/mol

Description

N~5~-cyclohexyl-N~4~-(4-nitrophenyl)-1H-imidazole-4,5-dicarboxamide, commonly known as CHIR-99021, is an inhibitor of glycogen synthase kinase 3β (GSK-3β). It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and neurodegenerative disorders.

Mechanism of Action

CHIR-99021 inhibits GSK-3β by binding to its ATP-binding site. This leads to the inhibition of downstream signaling pathways such as the Wnt/β-catenin pathway, which is involved in the regulation of cell proliferation and differentiation. Inhibition of GSK-3β also leads to the activation of glycogen synthase, which is involved in glycogen metabolism.
Biochemical and Physiological Effects
CHIR-99021 has been shown to have various biochemical and physiological effects. It has been shown to promote the differentiation of embryonic stem cells into neural progenitor cells. It has also been shown to increase the insulin secretion in pancreatic β-cells. In addition, it has been shown to have anti-inflammatory effects in various cell types.

Advantages and Limitations for Lab Experiments

CHIR-99021 has several advantages for lab experiments. It is a small molecule that can easily penetrate cells and tissues. It is also stable and has a long shelf life. However, CHIR-99021 has some limitations. It can be toxic at high concentrations and can lead to off-target effects. In addition, it is expensive and requires expertise in its synthesis and handling.

Future Directions

There are several future directions for the study of CHIR-99021. One potential application is in the treatment of cancer. CHIR-99021 has been shown to inhibit the growth of various cancer cell lines and may have potential as a therapeutic agent. Another potential application is in the treatment of neurodegenerative disorders. CHIR-99021 has been shown to promote the differentiation of neural progenitor cells and may have potential in the treatment of diseases such as Alzheimer's and Parkinson's. Finally, CHIR-99021 may have potential in the treatment of diabetes. It has been shown to increase the insulin secretion in pancreatic β-cells and may have potential as a therapeutic agent for diabetes.

Scientific Research Applications

CHIR-99021 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to inhibit GSK-3β, which is involved in various cellular processes such as glycogen metabolism, cell cycle regulation, and apoptosis. Inhibition of GSK-3β has been shown to have therapeutic potential in cancer, diabetes, and neurodegenerative disorders.